Intramolecular O–H···N Hydrogen Bond vs. Meta-Phenol Isomer
The ortho relationship between the phenolic OH and the secondary amine nitrogen in 2-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol permits formation of a persistent intramolecular O–H···N hydrogen bond. This interaction has been quantitatively characterized at the parent ortho-aminomethylphenol scaffold level: DFT and ab initio calculations (B3LYP/6-31G(d,p)) reveal an OH stretching frequency red shift of −471 cm⁻¹ accompanied by a 14-fold increase in infrared intensity relative to the non-hydrogen-bonded conformation [1]. By contrast, the meta-phenol positional isomer (3-{[(1,3-dimethyl-1H-pyrazol-4-yl)amino]methyl}phenol, CAS 1856047-19-2) cannot form an intramolecular hydrogen bond between the phenolic OH and the aminomethyl nitrogen due to geometric constraints—the 1,3-disubstitution pattern places these groups beyond bonding distance . This structural distinction has practical consequences: the intramolecular H-bond in ortho-Mannich bases raises the proton transfer state energy to >15 kcal/mol (vs. ~8 kcal/mol for Schiff bases), conferring a distinct conformational energy landscape not shared by the meta isomer [2].
| Evidence Dimension | Intramolecular O–H···N hydrogen bond: OH stretching frequency red shift (ΔνOH) and IR intensity enhancement |
|---|---|
| Target Compound Data | ΔνOH = −471 cm⁻¹ (red shift); IR intensity increase factor = 14× (computed for ortho-aminomethylphenol core scaffold at B3LYP/6-31G(d,p) level) [1] |
| Comparator Or Baseline | Meta-phenol isomer (CAS 1856047-19-2): intramolecular H-bond geometrically impossible; non-hydrogen-bonded 'open' conformation of ortho-aminomethylphenol used as computational baseline |
| Quantified Difference | −471 cm⁻¹ νOH shift and 14-fold IR intensity enhancement in ortho vs. open form; meta isomer exhibits no comparable intramolecular H-bond |
| Conditions | Ab initio (RHF/3-21G, RHF/6-31G(d,p)) and DFT (B3LYP/6-31G(d,p)) calculations on isolated molecule; gas-phase IR spectroscopic predictions; validated against experimental solid-state X-ray data for related ortho-Mannich bases [1] |
Why This Matters
The intramolecular H-bond modulates the compound's solution conformation, phenolic pKₐ, and hydrogen-bond donor/acceptor presentation at biological targets—properties that directly affect solubility, membrane permeability, and target engagement in biochemical assays, making the ortho isomer functionally non-interchangeable with the meta isomer.
- [1] Melikova, S.M., Koll, A., Karpfen, A., Wolschann, P. Influence of hydrogen bonding on the conformation of ortho-aminomethylphenol. Journal of Molecular Structure, 2000, 523, 223–239. DOI: 10.1016/S0022-2860(99)00415-9. View Source
- [2] Filarowski, A., Koll, A., Sobczyk, L. Specific Features of Intramolecular Proton Transfer Reaction in Schiff Bases. International Journal of Molecular Sciences, 2003, 4(6), 334–345. Proton transfer state energy: >15 kcal/mol for Mannich bases vs. ~8 kcal/mol for Schiff bases. View Source
